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Compound of Interest

Compound Name: Amantadine-d15

Cat. No.: B586517 Get Quote

Amantadine-d15: A Technical Safety and
Handling Guide
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for

Amantadine-d15, including its physicochemical properties, toxicological profile, and

recommended handling procedures. The information is intended to support safe laboratory

practices and inform risk assessments in research and development settings.

Section 1: Chemical and Physical Properties
Amantadine-d15 is the deuterated analog of Amantadine. While specific experimental data for

the deuterated form is limited, the following properties are based on available data for

Amantadine-d15 and its hydrochloride salt, supplemented with data from the non-deuterated

form, Amantadine Hydrochloride, due to their structural similarity.
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Property Value Source

Molecular Formula C₁₀H₂D₁₅N [1]

Molecular Weight 166.34 g/mol [1]

CAS Number 33830-10-3 [1][2]

Appearance White to Pale Yellow Solid [3]

Melting Point 234-236°C (hydrochloride) [3]

Solubility
Slightly soluble in Methanol

and Water
[3]

Storage Temperature
-20°C Freezer, Under Inert

Atmosphere
[3]

Section 2: Hazard Identification and Toxicological
Summary
Amantadine-d15 is considered a hazardous substance. The toxicological information is

primarily based on studies conducted on Amantadine Hydrochloride. Deuterated compounds

are not expected to have significantly different toxicological profiles from their non-deuterated

counterparts in most cases.

GHS Hazard Statements:

H302: Harmful if swallowed.[4][5]

H314: Causes severe skin burns and eye damage.[5]

H361: Suspected of damaging fertility or the unborn child.[5]

H412: Harmful to aquatic life with long lasting effects.[5]

Supplemental: Corrosive to the respiratory tract.

Acute Toxicity Data (Amantadine Hydrochloride):
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Route of
Administration

Species Dose Source

Oral (LD50) Rat 800 mg/kg [5][6][7]

Oral (LD50) Mouse 700 mg/kg [6][7]

Oral (LDLo) Human 43 mg/kg [6]

Intraperitoneal (LD50) Rat 150 mg/kg [5][6]

Intravenous (LD50) Rat 90 mg/kg [6]

Subcutaneous (LD50) Mouse 290 mg/kg [6]

Mechanism of Toxicity: The toxic effects of Amantadine are linked to its pharmacological

actions. It can increase dopamine levels by enhancing its release and preventing reuptake.[8]

Additionally, it acts as a noncompetitive antagonist at the N-methyl-D-aspartate (NMDA)

receptor and exhibits anticholinergic properties, especially in cases of overdose.[8][9]

Overdoses have been associated with cardiac, respiratory, renal, and central nervous system

toxicity.[6][9]

Section 3: Experimental Protocols and
Methodologies
The data presented in this guide are derived from standardized toxicological studies. While the

specific, detailed experimental protocols for the cited LD50 values are not publicly available in

the source material safety data sheets, they are based on internationally recognized guidelines

for chemical safety testing. These typically involve the administration of the substance to

laboratory animals under controlled conditions to determine the dose that is lethal to 50% of the

test population (LD50).

Section 4: Safe Handling and Emergency
Procedures
Personal Protective Equipment (PPE) and Engineering Controls: A risk assessment should be

conducted before handling Amantadine-d15 to determine the appropriate controls.
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Figure 1: Recommended Personal Protective Equipment and Engineering Controls for handling

Amantadine-d15.

First Aid Measures:
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Exposure

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air Wash with soap and water Rinse with water for 15 mins Do NOT induce vomiting

Seek medical attention

Click to download full resolution via product page

Figure 2: First Aid procedures for exposure to Amantadine-d15.

Section 5: Storage and Disposal
Storage: Store in a tightly sealed container in a cool, well-ventilated area.[10] Recommended

storage is at -20°C in a freezer under an inert atmosphere.[3] Keep away from ignition sources

and direct sunlight.[10][11]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations. Do

not allow the product to enter drains. Uncleaned containers should be handled as the product

itself.

Section 6: Regulatory Information
It is important to note that Amantadine-d15 may be subject to various national and

international regulations. Users should consult their local regulations for specific requirements.

The provided safety data sheets for Amantadine Hydrochloride do not list it under SARA 302,

SARA 313, or as a CERCLA reportable quantity.
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This guide is intended for informational purposes only and should not be considered a

substitute for a comprehensive risk assessment conducted by qualified professionals. Always

refer to the most current Safety Data Sheet provided by the manufacturer before handling this

material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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